2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95%

• IUPAC Name: 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8F3NO4/c14-13(15,16)21-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)17(19)20/h1-7,18H
• InChI Key: LISJPRIETQHWPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)[N+](=O)[O-])OC(F)(F)F
• Molecular Formula: C13H8F3NO4
• DSSTOX Substance ID: DTXSID80686326
• Molecular Weight: 299.20 g/mol
• CAS RN: 1191040-96-6

Description

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% (2N4TFPP) is a compound that has been widely studied in the scientific community due to its unique properties and potential applications. This compound is a nitro-aromatic compound that can be used in a variety of applications, including synthesis, scientific research, and drug delivery.

Mechanism of Action

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% is a nitro-aromatic compound and its mechanism of action is primarily due to the nitro group. The nitro group is able to undergo a variety of reactions, such as oxidation, reduction, and hydrolysis. The oxidation of the nitro group can lead to the formation of nitroso compounds, which can be used in a variety of organic synthesis reactions. The reduction of the nitro group can lead to the formation of an amine, which can be used in a variety of pharmaceutical applications. The hydrolysis of the nitro group can lead to the formation of an aldehyde or ketone, which can be used in a variety of reactions.
Biochemical and Physiological Effects
2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, and it has also been found to be an effective insecticide. In addition, it has been found to act as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase. Furthermore, it has been found to have anti-inflammatory, anti-viral, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% has a number of advantages and limitations for lab experiments. One of the main advantages is its low cost and availability. It is also relatively easy to synthesize and can be stored for long periods of time. However, it is also important to note that 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% is toxic and should be handled with care. Additionally, it is important to note that the reactions involving 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% can be difficult to control and the products can be difficult to purify.

Future Directions

There are a number of potential future directions for 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95%. One potential direction is the use of 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% as a drug delivery vehicle. It has been found to be an effective inhibitor of enzymes and has been found to have anti-inflammatory, anti-viral, and anti-cancer properties. Additionally, it could be used in the development of new drugs and in the synthesis of new compounds. Another potential direction is the use of 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% in the detection of nitroaromatic compounds. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% can be synthesized by the reaction of 4-trifluoromethoxybenzaldehyde and nitrobenzene in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of 80-90°C. The reaction is complete after 12-24 hours and the product is isolated by filtration and recrystallization.

Scientific Research Applications

2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% has been widely used in scientific research due to its unique properties. It has been used as a reactant in organic synthesis, as an intermediate in the preparation of pharmaceuticals, and as a fluorescent dye. It has also been used as a catalyst in various reactions, such as the oxidation of alcohols, the reduction of nitro compounds, and the hydrolysis of esters. In addition, 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95% has been used in the detection of nitroaromatic compounds and as a reagent for the determination of metal ions.